Cas no 886912-33-0 (N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
- N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
-
- Inchi: 1S/C18H15N3O6S/c1-28(23,24)13-5-2-11(3-6-13)17-20-21-18(27-17)19-16(22)12-4-7-14-15(10-12)26-9-8-25-14/h2-7,10H,8-9H2,1H3,(H,19,21,22)
- InChI Key: RPHAHMAUJXHLFO-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C(NC3=NN=C(C4=CC=C(S(C)(=O)=O)C=C4)O3)=O)C=C2OCC1
N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2645-0821-2μmol |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-5mg |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-5μmol |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-10μmol |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-15mg |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-40mg |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 40mg |
$140.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-100mg |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 100mg |
$248.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-25mg |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-2mg |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2645-0821-20mg |
N-[5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
886912-33-0 | 90%+ | 20mg |
$99.0 | 2023-05-16 |
N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Related Literature
-
Xuejiao Cao,Nikita Joseph,Matt Jellicoe,Ahmed Hussein Mohammed Al-Antaki,Xuan Luo,Dongxiao Su,Colin Raston Food Funct., 2021,12, 1087-1096
-
Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
-
Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
-
4. Synthesis and modification of monodisperse silica microspheres for UPLC separation of C60 and C70†Bing Yu,Hailin Cong,Lei Xue,Chao Tian,Xiaodan Xu,Qiaohong Peng,Shujing Yang Anal. Methods, 2016,8, 919-924
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
Additional information on N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
Comprehensive Overview of N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 886912-33-0)
The compound N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 886912-33-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core linked to a 2,3-dihydro-1,4-benzodioxine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.
In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide aligns with this trend due to its potential interactions with key cellular targets. Its methanesulfonylphenyl group enhances solubility and bioavailability, addressing a common challenge in drug development. This compound is often discussed in forums focusing on drug discovery and medicinal chemistry, where users frequently search for "new oxadiazole derivatives" or "benzodioxine carboxamide applications."
The synthesis of CAS No. 886912-33-0 involves multi-step organic reactions, including cyclization and amidation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are employed to characterize its structure and ensure consistency. Given the growing interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound, a topic frequently queried in academic and industrial circles.
From a commercial perspective, N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is available through specialized chemical suppliers, often listed under its CAS number or abbreviated name. Its pricing and availability are influenced by factors like scale of production and regulatory compliance, which are common concerns for buyers searching for "bulk purchase of oxadiazole derivatives" or "CAS 886912-33-0 suppliers."
In summary, CAS No. 886912-33-0 represents a fascinating intersection of chemistry and biology, with its applications spanning from academic research to potential therapeutic use. Its structural complexity and functional versatility make it a subject of ongoing study, particularly in the context of targeted drug delivery and molecular pharmacology. As the scientific community continues to explore its properties, this compound is poised to remain a key player in the evolving landscape of bioactive molecules.
886912-33-0 (N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide) Related Products
- 1083175-32-9((2S)-2-amino-3-(piperidin-4-yl)propanoic acid dihydrochloride)
- 2490314-31-1(2-(3R,4S)-3-cyclopropylpiperidin-4-ylacetic acid hydrochloride)
- 2287274-76-2([4-Methyl-3-(trifluoromethyl)phenyl]hydrazine;dihydrochloride)
- 1805532-01-7(Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-carboxylate)
- 899991-10-7(1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 2138063-83-7(2-(3-methoxy-1,2-thiazol-4-yl)-2-methylpropanoic acid)
- 2171987-44-1(methyl 3,3-difluoro-1-(3-hydroxythian-3-yl)cyclobutane-1-carboxylate)
- 1428374-36-0(N-4-(trifluoromethoxy)phenyl-5H,6H,7H-pyrazolo3,2-b1,3oxazine-2-carboxamide)
- 926141-91-5(N-(1-cyanocyclohexyl)-2-{[5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide)
- 2171461-04-2(7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidoheptanoic acid)



